2-Chloro-6,7-dimethoxy-4-(piperazin-1-yl)quinazoline

• IUPAC Name: 2-chloro-6,7-dimethoxy-4-piperazin-1-ylquinazoline
• InChI: InChI=1S/C14H17ClN4O2/c1-20-11-7-9-10(8-12(11)21-2)17-14(15)18-13(9)19-5-3-16-4-6-19/h7-8,16H,3-6H2,1-2H3
• InChI Key: IVBHANZNNLJYRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)Cl)N3CCNCC3)OC
• Molecular Formula: C14H17ClN4O2
• Molecular Weight: 308.76 g/mol
• CAS No.: 1519164-19-2

Description

Synthesis Analysis

The synthesis of “2-Chloro-6,7-dimethoxy-4-(piperazin-1-yl)quinazoline” involves a series of chemical reactions. In one study, a series of terazosin analogs were designed and synthesized for neuroprotective effects by targeting Pgk1.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a quinazoline core with two methoxy groups at positions 6 and 7, a chloro group at position 2, and a piperazinyl group at position 4.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” are complex and involve multiple steps. The exact reactions would depend on the specific synthesis route used.

Scientific Research Applications

Synthesis Methodologies

Antibacterial and Antifungal Activities

Research by Kumar et al. (2021) investigated the antibacterial activity of Terazosin derivatives, synthesized from 2-chloro-6,7-dimethoxy-quinazoline-4-amine, showing potent activity against various bacteria including E. coli and Staphylococcus aureus. This study exemplifies the compound's utility in developing new antibacterial agents Kumar, Rajnish Kumar, & A. Mazumdar, 2021.

Antihypertensive and Antimicrobial Activities

Another application includes its role as a precursor in synthesizing antihypertensive drugs such as Terazosin, Doxazosin, and Prazosin, demonstrating the compound's significance in creating treatments for hypertension Zheng Xiao-hui, 2011. Furthermore, Babu et al. (2015) elaborated on the synthesis of novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives from this compound, showing promising antimicrobial activity Babu, Srinivasulu, & Kotakadi, 2015.

Role as a Key Intermediate

The compound serves as a crucial intermediate in synthesizing various pharmacologically active agents, demonstrating its versatility and importance in medicinal chemistry. Studies have outlined its use in creating compounds with antifungal, antibacterial, and antihypertensive properties, among others Raghavendra, Thampi, & Gurubasavarajaswamy, 2008.